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Compound of Interest

Compound Name: 2-Amino-6-hydroxybenzoic acid

Cat. No.: B1282457

While a chemically defined entity, 2-Amino-6-hydroxybenzoic acid, also known as 6-
aminosalicylic acid or 6-hydroxyanthranilic acid, appears to be a minor and poorly
characterized player in the vast landscape of cellular metabolism. An in-depth review of
available scientific literature reveals a significant scarcity of information regarding its role as a
metabolite, with no well-established biosynthetic or degradation pathways documented. This
technical guide consolidates the limited existing knowledge and highlights the current
understanding of this compound, primarily drawing inferences from related molecules and
analytical documentation.

Chemical Identity and Properties

2-Amino-6-hydroxybenzoic acid is an aromatic organic compound with the chemical formula
C7H7NOs.[1] Its structure consists of a benzene ring substituted with a carboxylic acid group,
an amino group, and a hydroxyl group at positions 1, 2, and 6, respectively. The compound is
documented in chemical databases such as PubChem, with a registered CAS number of 567-
62-4.[1]

While its chemical synthesis and basic properties are known, its natural occurrence in
biological systems is not well-documented. This lack of evidence suggests that if it is a
metabolite, it may be present in very low concentrations, exist transiently as an intermediate, or
be specific to a narrow range of organisms or metabolic conditions that have not yet been
extensively studied.
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Biosynthesis and Metabolism: A Knowledge Gap

Extensive searches for established metabolic pathways involving 2-Amino-6-hydroxybenzoic
acid have not yielded significant results. Unlike its well-studied isomers, such as 3-
hydroxyanthranilic acid (a key intermediate in the kynurenine pathway of tryptophan
metabolism) and 5-aminosalicylic acid (a pharmaceutical agent), the metabolic fate of 2-
Amino-6-hydroxybenzoic acid remains largely unelucidated.[2][3][4][5][6]

It is plausible that 2-Amino-6-hydroxybenzoic acid could be formed through the hydroxylation
of anthranilic acid (2-aminobenzoic acid) at the 6-position. Anthranilic acid itself is a known
intermediate in the biosynthesis of tryptophan.[7][8] However, specific enzymes catalyzing the
6-hydroxylation of anthranilic acid to form 2-Amino-6-hydroxybenzoic acid have not been
identified in the literature.

Similarly, no dedicated degradation pathways for 2-Amino-6-hydroxybenzoic acid have been
described. In microbes, aromatic compounds are often degraded through ring-cleavage
pathways, typically initiated by dioxygenase enzymes.[9] It is conceivable that 2-Amino-6-
hydroxybenzoic acid could be a substrate for such enzymes, but specific studies are lacking.

Potential Role in Xenobiotic Metabolism

One possibility is that 2-Amino-6-hydroxybenzoic acid may arise as a metabolite from the
breakdown of more complex xenobiotic compounds (foreign chemicals not naturally produced
by an organism). The microbial degradation of anthropogenic substances can sometimes lead
to the formation of novel intermediates.[10][11] However, there is currently no direct evidence
in the reviewed literature linking the degradation of specific pollutants or drugs to the formation
of 2-Amino-6-hydroxybenzoic acid. The metabolism of xenobiotic carboxylic acids often
involves conjugation with amino acids, but this process typically detoxifies the xenobiotic for
excretion rather than producing a novel, stable metabolite with a defined biological role.[12][13]

Biological Activity: Inferences and Speculation

While direct studies on the biological activity of 2-Amino-6-hydroxybenzoic acid are scarce,
some inferences can be drawn from related compounds. For instance, various derivatives of
anthranilic acid exhibit a range of biological activities, including anti-inflammatory and analgesic
properties.[14][15] Additionally, 3-hydroxyanthranilic acid has been shown to possess anti-
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inflammatory and neuroprotective roles.[2][5] It is possible that 2-Amino-6-hydroxybenzoic
acid could exhibit similar properties, but this remains speculative without direct experimental
evidence.

Analytical Methodologies

The detection and quantification of aminosalicylic acid isomers in biological matrices are
typically achieved using high-performance liquid chromatography (HPLC) coupled with various
detection methods, such as fluorescence, ultraviolet, or mass spectrometry.[16][17][18][19]
These methods are sensitive and specific for distinguishing between different isomers. While
no methods have been specifically developed and published for the routine analysis of 2-
Amino-6-hydroxybenzoic acid as a metabolite in biological samples—Ilikely due to its
apparent low abundance or absence—the existing methodologies for its isomers could be
adapted for this purpose should a biological system be identified where it is present in
quantifiable amounts.

Experimental Protocols

Given the lack of established metabolic pathways and quantitative data, it is not possible to
provide detailed experimental protocols for the study of 2-Amino-6-hydroxybenzoic acid as a
metabolite. Researchers interested in investigating this compound would need to develop novel
experimental designs, likely starting with:

¢ In vitro enzymatic assays: Using purified enzymes (e.g., hydroxylases, dioxygenases) with
anthranilic acid or related compounds as substrates to test for the formation of 2-Amino-6-
hydroxybenzoic acid.

e Microbial degradation studies: Screening microorganisms for their ability to degrade specific
xenobiotics and analyzing the culture broth for the presence of 2-Amino-6-hydroxybenzoic
acid as a metabolic byproduct.

e Metabolomic profiling: Utilizing untargeted metabolomics approaches on biological samples
from organisms exposed to specific conditions or compounds to search for the mass-to-
charge ratio corresponding to 2-Amino-6-hydroxybenzoic acid.

Signaling Pathways and Logical Relationships
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Due to the absence of data on its metabolic role, no signaling pathways or established logical
relationships involving 2-Amino-6-hydroxybenzoic acid can be depicted.

Conclusion

In conclusion, 2-Amino-6-hydroxybenzoic acid remains an enigmatic molecule from a
metabolic standpoint. While its chemical structure is known, its significance as a metabolite in
biological systems is not supported by the current body of scientific literature. For researchers,
scientists, and drug development professionals, this represents a significant knowledge gap.
Future research, potentially driven by advances in untargeted metabolomics and the
exploration of microbial metabolic diversity, may yet uncover a role for this compound in the
intricate web of life's chemical reactions. Until then, it remains a molecule of interest primarily
from a chemical synthesis and analytical perspective, rather than a biological one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Amino-6-hydroxybenzoic acid | C7H7NO3 | CID 13409833 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. On the Biological Importance of the 3-hydroxyanthranilic Acid: Anthranilic Acid Ratio -
PMC [pmc.ncbi.nim.nih.gov]

3. The Emerging Role of 3-Hydroxyanthranilic Acid on C. elegans Aging Immune Function -
PMC [pmc.ncbi.nim.nih.gov]

4. biorxiv.org [biorxiv.org]

5. researchgate.net [researchgate.net]

6. Microbial-Derived Tryptophan Metabolites and Their Role in Neurological Disease:
Anthranilic Acid and Anthranilic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

7. filesO1.core.ac.uk [filesOl.core.ac.uk]

8. Synthesis of heterocycles from anthranilic acid and its derivatives | Semantic Scholar
[semanticscholar.org]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1282457?utm_src=pdf-body
https://www.benchchem.com/product/b1282457?utm_src=pdf-body
https://www.benchchem.com/product/b1282457?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-hydroxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-6-hydroxybenzoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3195249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3195249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10802494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10802494/
https://www.biorxiv.org/content/10.1101/2021.06.01.446651.full
https://www.researchgate.net/publication/51584633_The_Tryptophan_Metabolite_3-Hydroxyanthranilic_Acid_Plays_Anti-Inflammatory_and_Neuroprotective_Roles_During_Inflammation
https://pmc.ncbi.nlm.nih.gov/articles/PMC10384668/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10384668/
https://files01.core.ac.uk/download/pdf/70337143.pdf
https://www.semanticscholar.org/paper/Synthesis-of-heterocycles-from-anthranilic-acid-and-Wiklund/af7dfb5edd860f71a858baa5b1e11a1e6c0b9f61
https://www.semanticscholar.org/paper/Synthesis-of-heterocycles-from-anthranilic-acid-and-Wiklund/af7dfb5edd860f71a858baa5b1e11a1e6c0b9f61
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

9. Bacterial Degradation of Aromatic Compounds [mdpi.com]

10. Evolution of efficient pathways for degradation of anthropogenic chemicals - PubMed
[pubmed.ncbi.nim.nih.gov]

11. Evolution of Efficient Pathways for Degradation of Anthropogenic Chemicals - PMC
[pmc.ncbi.nlm.nih.gov]

12. Amino acid conjugation: contribution to the metabolism and toxicity of xenobiotic
carboxylic acids - PubMed [pubmed.ncbi.nim.nih.gov]

13. researchgate.net [researchgate.net]

14. Synthesis of some newer derivatives of 2-amino benzoic acid as potent anti-inflammatory
and analgesic agents - PubMed [pubmed.ncbi.nim.nih.gov]

15. researchgate.net [researchgate.net]
16. holcapek.upce.cz [holcapek.upce.cz]

17. Simple method for the determination of 5-aminosalicylic and N-acetyl-5-aminosalicylic
acid in rectal tissue biopsies - PubMed [pubmed.nchbi.nlm.nih.gov]

18. helixchrom.com [helixchrom.com]
19. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [2-Amino-6-hydroxybenzoic Acid: An Obscure Player in
Metabolism]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282457#2-amino-6-hydroxybenzoic-acid-as-a-
metabolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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